Cas no 2138019-66-4 (7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138019-66-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5772137
• PubChem ID: 165956993
• Update Time: 2025-06-14

7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2138019-66-4
• EN300-1078121
• 7-cyclobutyl-2-propyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol

• Inchi： 1S/C13H17N3O/c1-2-4-11-14-12-7-10(9-5-3-6-9)8-13(17)16(12)15-11/h7-9H,2-6H2,1H3,(H,14,15)
• InChI Key： CVBHTSCOKRMOKU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(CCC)NN21)C1CCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol

Comprehensive Overview of 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2138019-66-4)

The compound 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2138019-66-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various enzymatic targets. The presence of a cyclobutyl group and a propyl side chain enhances its lipophilicity, making it a promising candidate for modulating membrane-bound receptors.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol has been explored in computational docking studies, where it demonstrated high binding affinity for specific protein kinases. This aligns with the growing trend of AI-driven drug design, a hot topic in the pharmaceutical industry. Scientists are leveraging machine learning algorithms to predict the compound's interactions with targets like EGFR and VEGFR, which are frequently searched terms in oncology research.

The synthesis of 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol involves multi-step organic reactions, including cyclization and functional group transformations. Its triazolopyridine core is synthesized via condensation reactions, followed by the introduction of the cyclobutyl moiety through cross-coupling methodologies. These synthetic routes are often optimized for scalability, a critical factor for industrial applications. The compound's logP value and solubility profile are frequently analyzed, as these properties are essential for bioavailability—a key concern in modern drug development.

From a regulatory perspective, 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol is not classified as a hazardous material, making it easier to handle in laboratory settings. However, researchers must adhere to standard safety protocols when working with organic compounds. The compound's stability under various pH conditions has also been investigated, as this impacts its shelf life and formulation strategies. Such studies are crucial for preclinical development, another trending topic in pharmaceutical forums.

In the context of green chemistry, efforts have been made to optimize the synthesis of 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol using eco-friendly catalysts and solvents. This aligns with the global push toward sustainable practices in chemical manufacturing. Additionally, the compound's potential as a fluorescence probe has been explored, given its aromatic structure and electron-rich nature. Such applications are highly relevant in diagnostic imaging, a field experiencing rapid growth due to advancements in molecular diagnostics.

Looking ahead, 7-cyclobutyl-2-propyl-1,2,4triazolo1,5-apyridin-5-ol holds promise for further exploration in structure-activity relationship (SAR) studies. By modifying its substituents, researchers aim to enhance its selectivity and potency against specific biological targets. This approach is central to the development of next-generation therapeutics, particularly in areas like immuno-oncology and neurodegenerative diseases. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the future of medicinal chemistry.